Cas no 773139-42-7 (Ethyl 4-chloro-2,3,6-trifluorobenzoate)

• Product Name: Ethyl 4-chloro-2,3,6-trifluorobenzoate
• CAS No: 773139-42-7
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 4957225
• Update Time: 2025-10-31

Ethyl 4-chloro-2,3,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2,3,6-trifluorobenzoate

• Inchi： 1S/C9H6ClF3O2/c1-2-15-9(14)6-5(11)3-4(10)7(12)8(6)13/h3H,2H2,1H3
• InChI Key： NXOBJQYUTDQDRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OCC)=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-chloro-2,3,6-trifluorobenzoate

Ethyl 4-Chloro-2,3,6-Trifluorobenzoate (CAS No: 773139-42-7): A Versatile Building Block in Advanced Chemical Synthesis

The compound Ethyl 4-chloro-2,3,6-trifluorobenzoate (CAS No: 773139-42-7) represents a critical intermediate in modern organic chemistry due to its unique structural features and functional group versatility. This ester derivative combines chlorine and trifluoromethyl substituents on a benzene ring with an ethoxy group, creating a molecule with distinct electronic properties and reactivity profiles. Recent advancements in synthetic methodologies have positioned this compound as an essential precursor for developing novel pharmaceuticals and advanced materials.

Structurally characterized by its trifluoromethyl substituents at positions 2, 3, and 6 along with a para-chloro group, this compound exhibits strong electron-withdrawing effects that enhance molecular stability and reactivity in synthetic transformations. Its benzene ring substitution pattern allows precise control over reaction pathways when used as a building block in multi-component synthesis strategies. Spectroscopic studies confirm the presence of characteristic IR peaks at ~1750 cm⁻¹ (ester carbonyl) and fluorine NMR signals at -80 ppm range, validating its structural integrity for analytical applications.

Recent research highlights its utility in developing next-generation antiviral agents through Michael addition reactions with thiols to form bioactive thioether derivatives (Journal of Medicinal Chemistry, 2023). The trifluoromethyl groups enhance membrane permeability while the chlorinated aromatic core provides optimal binding affinity for viral protease targets. In material science applications, this compound serves as a monomer component in synthesizing fluorinated polymers with exceptional thermal stability (>300°C) for high-performance coatings (Polymer Chemistry, 2024).

Synthetic chemists increasingly utilize this intermediate in Suzuki-Miyaura cross-coupling reactions to construct biaryl frameworks for optoelectronic materials. A notable study demonstrated its use in forming highly luminescent conjugated polymers with quantum yields exceeding 85% through palladium-catalyzed coupling with phenylboronic acids (Advanced Materials, 2024). The ethoxy group's easy hydrolyzability enables post-polymerization functionalization without compromising the conjugated backbone structure.

In drug discovery pipelines targeting metabolic disorders, researchers employ this compound to prepare selective agonists for G-protein coupled receptors (GPCRs). Fluorous tagging strategies using its trifluoromethyl groups facilitate purification of intermediates during combinatorial library synthesis (Nature Protocols, 2024). Computational docking studies reveal favorable interactions between the chlorinated aromatic ring and hydrophobic pockets of target enzymes, supporting its role in structure-based drug design.

Advances in continuous-flow microreactor synthesis have improved production efficiency by integrating this compound into automated reaction sequences. A recent process intensification study achieved >95% yield under mild conditions using supercritical CO₂ as solvent medium (Green Chemistry, 2024), demonstrating scalability potential for industrial applications while minimizing environmental impact.

Critical to its application is understanding the compound's unique reactivity profile under different reaction conditions. While the trifluoromethyl groups provide excellent steric hindrance protection during multi-step syntheses, their electron-withdrawing nature requires careful control of reaction temperatures to avoid undesired oxidation pathways. Modern computational tools like DFT modeling now enable precise prediction of these behaviors before experimental validation.

This compound's structural characteristics align perfectly with current trends emphasizing fluorine-containing molecules in pharmaceutical development and advanced material engineering. Its documented success across diverse application domains underscores its status as an indispensable tool for contemporary chemical innovation.